Cas no 2877764-55-9 (N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877764-55-9
• MF: C₁₆H₂₂FN₅O
• MW: 319.37718629837
• CID: 5309602
• PubChem ID: 165431790
• Update Time: 2025-06-10

N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• F6822-3318
• N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• AKOS040887268
• 2877764-55-9
• N-[[1-(3-Cyano-2-pyrazinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C16H22FN5O/c1-15(2,3)14(23)21-11-16(17)4-8-22(9-5-16)13-12(10-18)19-6-7-20-13/h6-7H,4-5,8-9,11H2,1-3H3,(H,21,23)
• InChI Key： JAWOCVFHUZMJNB-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=CN=C2C#N)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.18083850g/mol
• Monoisotopic Mass: 319.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.2±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[1-(3-Cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide: A Comprehensive Overview

The compound N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877764-55-9) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule's structure features a piperidine ring substituted with a fluorine atom and a cyanopyrazine group, along with an acylamide moiety, making it a versatile compound for various research and industrial purposes.

Recent studies have highlighted the importance of cyanopyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The presence of the piperidine ring in this compound adds further complexity to its structure, enhancing its potential for interactions with biological targets. The fluorine substitution on the piperidine ring is particularly noteworthy, as fluorinated compounds are known for their enhanced stability and bioavailability. This feature makes the compound a promising candidate for use in medicinal chemistry.

One of the most intriguing aspects of this compound is its amide functionality, which plays a critical role in its chemical reactivity and biological activity. Amides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance solubility and improve drug delivery. The 2,2-dimethylpropanamide group in this molecule further stabilizes the structure, making it more suitable for applications that require thermal stability and resistance to degradation.

From a synthetic perspective, the preparation of N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The synthesis typically begins with the preparation of the cyanopyrazine derivative, followed by its coupling with a fluorinated piperidine intermediate. The final step involves the introduction of the acylamide group through amide bond formation, ensuring the stability and functionality of the resulting compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. Using molecular docking studies and quantum mechanical calculations, scientists have identified potential binding sites for this compound on various protein targets. These studies suggest that the molecule may exhibit inhibitory activity against certain kinases or enzymes, making it a valuable lead compound for drug development.

In terms of applications, this compound has shown promise in several areas. Its unique combination of functional groups makes it an ideal candidate for use as an intermediate in pharmaceutical synthesis or as a building block for more complex molecules. Additionally, its thermal stability and chemical inertness make it suitable for use in high-performance materials such as polymers or coatings.

The development of novel synthetic routes for this compound has also been an area of active research. By optimizing reaction conditions and employing catalytic methods, chemists have been able to improve the yield and purity of this molecule significantly. These advancements not only enhance its commercial viability but also pave the way for further modifications to tailor its properties for specific applications.

In conclusion, N-{[1-(3-cyanopyrazin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877764-55-9) is a multifaceted compound with immense potential across various scientific disciplines. Its complex structure endows it with unique chemical and biological properties that make it an invaluable tool in research and industry alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science.